Cas no 1177351-21-1 (2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride)

• Product Name: 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride
• CAS No: 1177351-21-1
• MF: C₈H₉Cl₂F₃N₂S
• MW: 293.136668920517
• MDL: MFCD08447118
• CID: 3168181
• PubChem ID: 43810441
• Update Time: 2025-10-22

2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride
• 2-([3-chloro-5-(trifluoromethyl)pyridin-2-yl]thio)ethanamine hydrochloride, AldrichCPR
• 2-[(2-aminoethyl)sulfanyl]-3-chloro-5-(trifluoromethyl)pyridine hydrochloride
• 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)ethanamine hydrochloride
• CS-0441622
• CXB35121
• 2-{[3-CHLORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]SULFANYL}ETHANAMINE HYDROCHLORIDE
• 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)ethanaminehydrochloride
• 1177351-21-1
• 8Z-0031
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylethanamine;hydrochloride
• 2-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]thio]ethanamine hydrochloride
• Z90122118
• 2-(3-chloro-5-(trifluoromethyl)pyridin-2-ylthio)ethanamine hydrochloride
• AKOS026676035
• 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)ethan-1-amine hydrochloride
• 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]thio}ethanamine hydrochloride
• EN300-13364
• G30071
• MFCD08447118

• MDL： MFCD08447118
• Inchi： 1S/C8H8ClF3N2S.ClH/c9-6-3-5(8(10,11)12)4-14-7(6)15-2-1-13;/h3-4H,1-2,13H2;1H
• InChI Key： UDYJQMDCWQLTBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1SCCN.Cl

Computed Properties

• Exact Mass: 291.9815593Da
• Monoisotopic Mass: 291.9815593Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Color/Form: NA
• Melting Point: 218-220 °C
• Flash Point: 204.4±23.2 °C

2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride

Introduction to 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride (CAS No. 1177351-21-1)

2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride, identified by its CAS number 1177351-21-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro group at the 3-position and a trifluoromethyl group at the 5-position of the pyridine ring, along with a sulfanyl-substituted ethylamine moiety, contribute to its unique chemical properties and biological interactions.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This solubility profile is crucial for its application in drug discovery processes, where compounds need to be readily soluble in different solvents to facilitate their interaction with biological targets.

In recent years, pyridine-based compounds have been extensively studied due to their role as key scaffolds in the development of novel pharmaceuticals. The 3-chloro-5-(trifluoromethyl)pyridin-2-yl moiety is particularly noteworthy because it imparts both lipophilicity and electronic properties that can modulate binding affinity to biological receptors. Such structural motifs are often employed in medicinal chemistry to optimize pharmacokinetic profiles and improve drug efficacy.

One of the most compelling aspects of 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged similar pyridine derivatives to develop molecules with anti-inflammatory, antiviral, and anticancer properties. The sulfanyl group in this compound can serve as a versatile handle for further chemical modifications, enabling the creation of libraries of derivatives with tailored biological activities.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride. These techniques allow researchers to predict binding interactions and optimize molecular structures before conducting costly wet-lab experiments. The integration of machine learning algorithms has further accelerated this process, enabling the discovery of novel drug candidates with higher precision and efficiency.

The hydrochloride form of this compound also plays a critical role in formulation development. In drug delivery systems, salt forms are often preferred because they improve stability, bioavailability, and patient compliance. The solubility characteristics of 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride make it an attractive candidate for oral or injectable formulations, depending on the desired therapeutic outcome.

From a synthetic chemistry perspective, the preparation of 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride involves multi-step reactions that showcase modern organic synthesis techniques. The introduction of the chloro and trifluoromethyl substituents requires precise control over reaction conditions to ensure high yield and purity. Advanced catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the pyridine core efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

The biological activity of this compound has been explored in several preclinical studies. While comprehensive clinical data is still limited, preliminary results suggest that derivatives bearing similar structural motifs exhibit promising effects on various disease pathways. For instance, studies have indicated that pyridine sulfides can interact with enzymes involved in signal transduction and metabolic regulation. The presence of both electronegative fluorine atoms and electron-withdrawing chloro groups enhances these interactions by modulating electronic distributions across the molecule.

The pharmaceutical industry continues to invest heavily in developing small-molecule inhibitors targeting key enzymes and receptors implicated in human diseases. Pyridine-based compounds represent a significant portion of these efforts due to their well-documented ability to modulate biological processes. The unique combination of substituents in 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethan-1-amine hydrochloride positions it as a valuable building block for such inhibitors.

In conclusion, 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-y]}sulfanyl}ethanamino hydrochloride (CAS No. 1177351 21 1) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features enable diverse biological interactions, making it a promising candidate for further development into therapeutic agents. As computational methods continue to evolve and synthetic techniques become more refined, compounds like this one will play an increasingly important role in addressing unmet medical needs.